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Cat. No.: B012551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

industrial-scale synthesis of lithium aluminum hydride (LiAlH₄). The information compiled

herein is intended to serve as a comprehensive resource for professionals in research and

development who require a thorough understanding of the manufacturing processes of this

critical reducing agent.

Introduction
Lithium aluminum hydride is a powerful reducing agent extensively utilized in organic

synthesis, particularly in the pharmaceutical industry for the reduction of esters, carboxylic

acids, and amides.[1] Its industrial production is primarily accomplished through two

established methods: the Schlesinger process and a two-step process involving the initial

formation of sodium aluminum hydride. Commercial LiAlH₄ is typically a colorless to gray solid

due to minor impurities and is highly reactive with water, necessitating handling under

anhydrous conditions.[1]

Industrial Synthesis Processes
There are two primary routes for the industrial synthesis of lithium aluminum hydride:

The Schlesinger Process: This classic method involves the reaction of lithium hydride (LiH)

with aluminum chloride (AlCl₃).[1][2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b012551?utm_src=pdf-interest
https://www.benchchem.com/product/b012551?utm_src=pdf-body
https://www.benchchem.com/product/b012551?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lithium_aluminium_hydride
https://en.wikipedia.org/wiki/Lithium_aluminium_hydride
https://www.benchchem.com/product/b012551?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lithium_aluminium_hydride
https://www.gsjm-hydride.com/Synthesis-And-Applications-of-Lithium-Aluminum-Hydride-A-Comprehensive-Guide-id41351516.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Two-Step Synthesis via Sodium Aluminum Hydride: This process begins with the

formation of sodium aluminum hydride (NaAlH₄) from sodium, aluminum, and hydrogen gas

under high pressure and temperature. The resulting NaAlH₄ then undergoes a salt

metathesis reaction with lithium chloride (LiCl).[1]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the two main industrial

synthesis processes of lithium aluminum hydride.

Parameter Schlesinger Process
Two-Step Synthesis (via
NaAlH₄)

Reaction Equation 4LiH + AlCl₃ → LiAlH₄ + 3LiCl

1. Na + Al + 2H₂ → NaAlH₄ 2.

NaAlH₄ + LiCl → LiAlH₄ +

NaCl

Reactants
Lithium Hydride, Aluminum

Chloride

Sodium, Aluminum, Hydrogen,

Lithium Chloride

Solvent
Diethyl ether, Tetrahydrofuran

(THF)

Ethereal solvents (e.g., THF

for metathesis)

Temperature
25°C to reflux temperature of

the solvent

High temperature for NaAlH₄

formation; 25°C to reflux for

metathesis

Pressure Atmospheric
High pressure for NaAlH₄

formation

Typical Yield High
High yield for the metathesis

step

Purity of Final Product Commercial grade ~95%
Contains around 1 wt%

NaCl/LiCl impurity

Experimental Protocols
The following are detailed protocols for the industrial synthesis of lithium aluminum hydride.

These protocols are based on established industrial practices and should be performed by
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trained personnel with appropriate safety measures in place.

Protocol 1: The Schlesinger Process
Objective: To synthesize lithium aluminum hydride from lithium hydride and aluminum

chloride.

Materials:

Lithium hydride (LiH), finely powdered

Anhydrous aluminum chloride (AlCl₃)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Inert gas (Nitrogen or Argon)

Equipment:

Glass-lined or stainless steel reactor equipped with a mechanical stirrer, reflux condenser,

dropping funnel, and an inert gas inlet/outlet.

Filtration unit (e.g., pressure filter)

Crystallizer

Vacuum drying oven

Procedure:

Reactor Preparation: Ensure the reactor and all associated glassware are thoroughly dried

and purged with an inert gas to eliminate atmospheric moisture.

Reactant Slurry Preparation: A slurry of finely divided lithium hydride in anhydrous diethyl

ether is charged into the reactor under a continuous inert gas blanket.

Addition of Aluminum Chloride: A solution of anhydrous aluminum chloride in diethyl ether is

added slowly from the dropping funnel to the stirred slurry of lithium hydride. The reaction is
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exothermic, and the addition rate should be controlled to maintain the desired reaction

temperature.

Reaction: The reaction mixture is stirred at a controlled temperature, typically between 25°C

and the reflux temperature of the solvent, until the reaction is complete.

Filtration: The reaction mixture, containing dissolved LiAlH₄ and precipitated lithium chloride

(LiCl), is transferred to a filtration unit. The solid LiCl is separated from the ethereal solution

of LiAlH₄.

Crystallization and Isolation: The clear filtrate is concentrated by distilling off a portion of the

solvent. The concentrated solution is then cooled to induce crystallization of LiAlH₄. The

crystalline product is collected by filtration.

Drying: The isolated lithium aluminum hydride is dried under vacuum at a controlled

temperature to remove any residual solvent. The final product is a white to grayish powder.

Protocol 2: Two-Step Synthesis via Sodium Aluminum
Hydride
Objective: To synthesize lithium aluminum hydride from sodium aluminum hydride and lithium

chloride.

Part A: Synthesis of Sodium Aluminum Hydride

Materials:

Sodium metal (Na)

Aluminum powder (Al)

High-purity hydrogen gas (H₂)

Equipment:

High-pressure autoclave equipped with a stirrer and heating system.

Procedure:
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Reactor Charging: The high-pressure autoclave is charged with sodium metal and aluminum

powder under an inert atmosphere.

Hydrogenation: The autoclave is sealed and pressurized with high-purity hydrogen gas. The

mixture is heated to a high temperature while stirring. The reaction to form sodium aluminum

hydride (NaAlH₄) is carried out under high pressure.

Cooling and Discharge: After the reaction is complete, the autoclave is cooled, and the

pressure is carefully released. The solid NaAlH₄ is discharged under an inert atmosphere.

Part B: Metathesis Reaction

Materials:

Sodium aluminum hydride (NaAlH₄) from Part A

Anhydrous lithium chloride (LiCl)

Anhydrous tetrahydrofuran (THF)

Inert gas (Nitrogen or Argon)

Equipment:

Glass-lined or stainless steel reactor equipped with a mechanical stirrer, reflux condenser,

and an inert gas inlet/outlet.

Filtration unit

Crystallizer

Vacuum drying oven

Procedure:

Reactor Preparation: The reactor is dried and purged with an inert gas.
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Reaction Mixture: Anhydrous THF is charged into the reactor, followed by the addition of

sodium aluminum hydride and anhydrous lithium chloride.

Reaction: The mixture is heated to a temperature between 25°C and the reflux temperature

of THF (approximately 66°C) with continuous stirring. The metathesis reaction proceeds to

form LiAlH₄ in solution and precipitated sodium chloride (NaCl). The reaction is typically

carried out for several hours.[3]

Filtration: The reaction slurry is filtered to remove the solid NaCl byproduct.

Product Isolation: The resulting clear solution of LiAlH₄ in THF can be used directly or the

LiAlH₄ can be isolated by crystallization. Crystallization is induced by partial solvent removal

and cooling.

Drying: The solid LiAlH₄ is collected and dried under vacuum. The final product typically

contains a small amount of residual chloride salts.[1]

Process Workflows
The following diagrams illustrate the logical flow of the two primary industrial synthesis

processes for lithium aluminum hydride.
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Caption: Workflow for the Schlesinger Process.

Step 1: NaAlH4 Synthesis

Step 2: Metathesis
Purification & Isolation Final Product

Sodium (Na)

High T & P Reaction
Aluminum (Al)

Hydrogen (H2)

Sodium Aluminum Hydride (NaAlH4)

Metathesis in THF
(25°C - Reflux)

Lithium Chloride (LiCl)

Anhydrous THF
Filtration to remove NaCl Crystallization Vacuum Drying Lithium Aluminum Hydride (LiAlH4)

Click to download full resolution via product page

Caption: Workflow for the Two-Step Synthesis Process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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